Cas no 1797285-53-0 (N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide)

• Product Name: N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide
• CAS No: 1797285-53-0
• MF: C₂₀H₂₀N₄O₂S
• MW: 380.463402748108
• CID: 5370610
• Update Time: 2025-10-31

N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide

• Inchi： 1S/C20H20N4O2S/c25-19(15-7-10-26-11-8-15)22-16-5-3-14(4-6-16)18-13-27-20(24-18)23-17-2-1-9-21-12-17/h1-6,9,12-13,15H,7-8,10-11H2,(H,22,25)(H,23,24)
• InChI Key： MEJMDWJYJXAHKS-UHFFFAOYSA-N
• SMILES： O1CCC(C(NC2=CC=C(C3=CSC(NC4=CC=CN=C4)=N3)C=C2)=O)CC1

Computed Properties

• Exact Mass: 380.131
• Monoisotopic Mass: 380.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2

Additional information on N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide

Comprehensive Overview of N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide (CAS No. 1797285-53-0)

In the rapidly evolving field of medicinal chemistry and drug discovery, N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide (CAS No. 1797285-53-0) has emerged as a compound of significant interest. This molecule, characterized by its unique thiazole and pyridine moieties, is being extensively studied for its potential applications in targeting various biological pathways. Researchers are particularly intrigued by its structural complexity, which combines a 1,3-thiazol-4-yl core with a pyridin-3-ylamino substituent, offering a versatile scaffold for further modifications.

The compound's oxane-4-carboxamide moiety further enhances its pharmacological profile, making it a promising candidate for drug development. Recent studies have highlighted its potential in modulating protein-protein interactions, a hot topic in contemporary drug discovery. With the growing demand for small-molecule inhibitors and kinase-targeted therapies, N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide is gaining traction in academic and industrial research circles. Its CAS No. 1797285-53-0 serves as a critical identifier for researchers sourcing high-purity samples for experimental validation.

One of the most frequently searched questions in scientific databases revolves around the synthetic route and mechanism of action of this compound. Preliminary data suggest that its thiazole-pyridine hybrid structure may interact with specific enzymatic targets, such as tyrosine kinases or G-protein-coupled receptors. This aligns with the broader trend of exploring heterocyclic compounds for their therapeutic potential. Additionally, the compound's solubility and bioavailability are key areas of investigation, as these properties are crucial for its translation into clinical applications.

Another aspect driving interest in N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide is its potential role in addressing drug resistance, a major challenge in modern medicine. Researchers are exploring whether its unique chemical structure can overcome resistance mechanisms observed in diseases like cancer and infectious diseases. The compound's structure-activity relationship (SAR) is also a focal point, with computational models being employed to predict its binding affinity and selectivity.

From a commercial perspective, the demand for CAS No. 1797285-53-0 is steadily increasing, particularly among pharmaceutical companies and contract research organizations (CROs). The compound's patent status and regulatory considerations are also topics of frequent inquiry, as stakeholders seek to understand its intellectual property landscape. Furthermore, its potential as a lead compound for further optimization is being evaluated, with some studies suggesting that minor modifications could enhance its efficacy and reduce off-target effects.

In conclusion, N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]oxane-4-carboxamide represents a fascinating example of how heterocyclic chemistry continues to drive innovation in drug discovery. Its multi-target potential, combined with its structural novelty, positions it as a valuable tool for researchers tackling complex biological challenges. As the scientific community delves deeper into its properties and applications, this compound is likely to remain a subject of intense study and discussion in the years to come.